molecular formula C12H13FO2 B8814442 Ethyl 3-cyclopropyl-4-fluorobenzoate CAS No. 1063733-84-5

Ethyl 3-cyclopropyl-4-fluorobenzoate

Cat. No.: B8814442
CAS No.: 1063733-84-5
M. Wt: 208.23 g/mol
InChI Key: ZLCAYZOXLKCPSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-cyclopropyl-4-fluorobenzoate is a useful research compound. Its molecular formula is C12H13FO2 and its molecular weight is 208.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

1063733-84-5

Molecular Formula

C12H13FO2

Molecular Weight

208.23 g/mol

IUPAC Name

ethyl 3-cyclopropyl-4-fluorobenzoate

InChI

InChI=1S/C12H13FO2/c1-2-15-12(14)9-5-6-11(13)10(7-9)8-3-4-8/h5-8H,2-4H2,1H3

InChI Key

ZLCAYZOXLKCPSS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)F)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of ethyl 4-fluoro-3-vinylbenzoate (Preparation 54, 48 g, 0.25 mol, 1 eq) and palladium (II) acetate (2.5 g, 10 mmol, 0.4 eq) in ether (300 mL) was added diazomethane in ether (1.5 mol, 6.0 eq). Then the mixture was stirred at room temperature overnight. The reaction was quenched with a solution of AcOH (75 mL) in water (100 mL). The mixture was filtrated and the filtrate was added saturated solution of sodium carbonate until pH=10. The organic phase was washed with brine (200 mL) and water (200 mL), dried over sodium sulfate and concentrated in vacuo to give title compound as brown liquid (51 g, 0.248 mol, 99.1%).
Quantity
48 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
2.5 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
1.5 mol
Type
solvent
Reaction Step Two
Yield
99.1%

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